Cas no 41689-51-4 ((+)-magnolin)

• Product Name: (+)-magnolin
• CAS No: 41689-51-4
• MF: C₂₃H₂₈O₇
• MW: 416.464227676392
• CID: 2077131
• PubChem ID: 13889713
• Update Time: 2025-09-22

(+)-magnolin Chemical and Physical Properties

Names and Identifiers

• 5-methoxyeudesmin
• magnolin
• medioresinol dimethyl ether
• Epimagnolin A
• (+)-magnolin
• (1S,3aβ,6aβ)-1β-(3,4-Dimethoxyphenyl)-3a,4,6,6a-tetrahydro-4α-(3,4,5-trimethoxyphenyl)-1H,3H-furo[3,4-c]furan
• (+)-epi-Magnolin
• Epimagnolin
• epi-Magnolin
• 41689-51-4
• (+)-epimagnolin A
• E88989
• (3R,3aS,6S,6aS)-3-(3,4-dimethoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
• CHEMBL453302
• (1S,3abeta,6abeta)-1beta-(3,4-Dimethoxyphenyl)-3a,4,6,6a-tetrahydro-4alpha-(3,4,5-trimethoxyphenyl)-1H,3H-furo[3,4-c]furan
• BCP10271
• CHOLESTERYLBUTYLETHER
• 3-(3,4-dimethoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
• FT-0775659
• AKOS032948590
• A911444
• AC-34052
• HY-N5107
• MS-27242
• AKOS040760381
• (1S,3aR,4R,6aR)-1-(3,4-Dimethoxyphenyl)-4-(3,4,5-trimethoxyphenyl)hexahydrofuro[3,4-c]furan
• (3S,3Ar,6R,6aR)-3-(3,4-dimethoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
• CS-0032387

• Inchi： 1S/C23H28O7/c1-24-17-7-6-13(8-18(17)25-2)21-15-11-30-22(16(15)12-29-21)14-9-19(26-3)23(28-5)20(10-14)27-4/h6-10,15-16,21-22H,11-12H2,1-5H3/t15-,16-,21+,22-/m0/s1
• InChI Key： MFIHSKBTNZNJIK-FRMGNDQPSA-N
• SMILES： O1C[C@@H]2[C@@H](C3C=CC(=C(C=3)OC)OC)OC[C@@H]2[C@@H]1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 416.184
• Monoisotopic Mass: 416.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• Molecular Weight: 416.5
• XLogP3: 2.9

Experimental Properties

• Color/Form: Powder
• Density: 1.178±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.028 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans

Additional information on (+)-magnolin

Exploring the Therapeutic Potential of (+)-Magnolin (CAS No. 41689-51-4): A Natural Lignan with Multifaceted Bioactivities

In recent years, natural compounds have garnered significant attention for their potential therapeutic applications. Among these, (+)-magnolin (CAS No. 41689-51-4), a bioactive lignan derived from traditional medicinal plants, has emerged as a promising candidate due to its diverse pharmacological properties. Researchers and health enthusiasts alike are increasingly searching for terms like "magnolin benefits," "(+)-magnolin uses," and "CAS 41689-51-4 applications," reflecting growing interest in its mechanisms and clinical potential.

(+)-Magnolin is a naturally occurring lignan isolated from plants such as Magnolia species, which have been used in traditional Chinese and Japanese medicine for centuries. Its molecular structure, characterized by a tetrahydrofurofuran core, contributes to its unique bioactivity. Recent studies have highlighted its anti-inflammatory, antioxidant, and neuroprotective effects, making it a subject of interest for conditions like neurodegenerative diseases and metabolic disorders. Searches for "magnolin anti-inflammatory" and "magnolin neuroprotection" have surged, underscoring its relevance in modern healthcare.

One of the most discussed applications of (+)-magnolin is its potential role in combating oxidative stress. Oxidative stress is linked to aging, cardiovascular diseases, and even cancer, driving queries like "does magnolin reduce oxidative stress?" Research suggests that (+)-magnolin scavenges free radicals and upregulates endogenous antioxidant enzymes, offering a dual mechanism of action. This aligns with the global trend toward natural antioxidants, as consumers seek alternatives to synthetic supplements.

Another hot topic is the compound's impact on metabolic health. With rising rates of obesity and diabetes, searches for "magnolin and blood sugar" or "magnolin metabolic syndrome" have increased. Preliminary studies indicate that (+)-magnolin may modulate glucose metabolism and lipid profiles, though further clinical trials are needed to validate these effects. Its ability to interact with key signaling pathways, such as AMPK and PPAR-γ, positions it as a potential adjunct therapy.

The neuroprotective properties of (+)-magnolin also resonate with current trends in brain health. As populations age, queries like "magnolin for cognitive decline" and "magnolin Alzheimer's" reflect demand for natural neuroprotective agents. Experimental models show that (+)-magnolin inhibits neuroinflammation and amyloid-beta aggregation, two hallmarks of neurodegenerative diseases. These findings have spurred interest in its development as a nutraceutical or pharmaceutical ingredient.

From a technical standpoint, (+)-magnolin (CAS No. 41689-51-4) is a stable compound with favorable pharmacokinetic properties, including moderate bioavailability and low toxicity. Its synthesis and extraction methods are frequently searched, with terms like "how to extract magnolin" and "magnolin solubility" appearing in scientific forums. These queries highlight the compound's versatility for formulation in supplements, cosmetics, and functional foods.

In conclusion, (+)-magnolin represents a compelling example of nature's pharmacopeia, bridging traditional medicine and contemporary research. Its multifaceted bioactivities—ranging from antioxidant and anti-inflammatory to metabolic and neuroprotective effects—make it a standout candidate for further investigation. As interest in natural therapeutics grows, (+)-magnolin (CAS No. 41689-51-4) is poised to play a pivotal role in addressing some of today's most pressing health challenges.